2-({2-[2-(2-Hydroxyethoxy)ethoxy]ethyl}(methyl)amino)ethan-1-ol

• IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl-methylamino]ethanol
• InChI: InChI=1S/C9H21NO4/c1-10(2-4-11)3-6-13-8-9-14-7-5-12/h11-12H,2-9H2,1H3
• InChI Key: JGHQBWIZMVAURD-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CCOCCOCCO
• Molecular Formula: C9H21NO4
• Molecular Weight: 207.27 g/mol
• CAS No.: 856376-32-4

Description

The compound “2-({2-[2-(2-Hydroxyethoxy)ethoxy]ethyl}(methyl)amino)ethan-1-ol” is a complex organic molecule. It is a derivative of ethanol, with multiple ethoxy groups and an amino group attached. The IUPAC name for a similar compound is "3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol".

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple ethoxy groups and an amino group. The IUPAC Standard InChI for a similar compound is: InChI=1S/C20H42O11/c21-1-3-23-5-7-25-9-11-27-13-15-29-17-19-31-20-18-30-16-14-28-12-10-26-8-6-24-4-2-22/h21-22H,1-20H2.

Scientific Research Applications

Optical and Nonlinear Properties

Research on derivatives of similar ethoxyethyl compounds has explored their synthesis and properties, particularly in the context of optical and nonlinear optical applications. For instance, the synthesis and characterization of Schiff base compounds derived from ethyl-4-amino benzoate have been studied for their nonlinear refractive index and optical limiting properties, suggesting potential applications in optical limiters and other photonic devices (Abdullmajed et al., 2021).

Polymer and Biomedical Applications

Poly(ethylene oxide)s (PEOs) with specific end groups, such as alpha-methoxy-omega-amino and alpha-hydroxy-omega-amino, have been synthesized and studied for their potential in bioconjugate chemistry and drug delivery systems. These well-defined PEOs were obtained through chemical modifications and have implications for biomedical applications, showcasing the versatility of ethoxyethyl-based compounds in creating functional polymers (Cammas et al., 1995).

Synthetic Chemistry and Catalysis

The reactivity of compounds structurally related to the query compound with dinitriles has been investigated, leading to the formation of products that can be hydrolyzed under specific conditions to yield valuable chemical intermediates. This research highlights the importance of such compounds in synthetic organic chemistry and their potential as precursors for more complex molecules (Kuznetsov et al., 2001).

Advanced Materials Development

The study of dendronized polymers with peripheral oligo(ethylene oxide) chains has revealed interesting thermoresponsive behavior and shape anisotropy in solution. These findings underscore the potential of ethoxyethyl-based compounds in the design and synthesis of smart materials with tailored properties for specific applications (Roeser et al., 2011).

Antihypoxic Activity

Compounds incorporating the ethoxyethyl motif have been synthesized and evaluated for their antihypoxic activity, demonstrating the potential therapeutic applications of these molecules in medical research and drug development (Gein et al., 2015).

Mechanism of Action

Target of Action

The primary targets of the compound “2-({2-[2-(2-Hydroxyethoxy)ethoxy]ethyl}(methyl)amino)ethan-1-ol” are currently unknown

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . Without specific target and pathway information, it’s difficult to predict the potential effects of this compound at the molecular and cellular levels.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability . .